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Compound of Interest

Compound Name: Polymyxin B nonapeptide TFA

Cat. No.: B2721108

Polymyxin B Nonapeptide TFA: Technical
Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and storage of Polymyxin B
nonapeptide TFA.

Frequently Asked Questions (FAQSs)

Q1: What is Polymyxin B nonapeptide TFA?

Polymyxin B nonapeptide TFA is a cyclic peptide derived from Polymyxin B. It is created by
proteolytically removing the terminal amino acyl residue of Polymyxin B.[1][2][3] While it is less
toxic and lacks the bactericidal activity of its parent compound, it effectively permeabilizes the
outer membranes of gram-negative bacteria. This action makes them more susceptible to other
antibiotics.

Q2: What is the difference between Polymyxin B nonapeptide and Polymyxin B nonapeptide
TFA?

Polymyxin B nonapeptide refers to the base peptide, while the "TFA" designation indicates that
it is the trifluoroacetate salt. The TFA salt is a common formulation for synthetic peptides, which
can improve their stability and solubility. For laboratory purposes, the handling and storage of
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the TFA salt are the primary considerations, and the information provided here pertains to
Polymyxin B nonapeptide TFA.

Q3: What are the primary applications of Polymyxin B nonapeptide TFA in research?

Its main use is as an antibiotic potentiator. It can increase the sensitivity of gram-negative
bacteria to a variety of antibiotics.[4][5] It is also utilized in studies to increase the frequency of
electroporation-based transformation in gram-negative clinical isolates.[4][5]

Solubility Guide
Quantitative Solubility Data

The solubility of Polymyxin B nonapeptide TFA can vary slightly between batches and
manufacturers. The following table summarizes reported solubility data:

Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)

May require warming
Water 50 - 100 mg/mL 32.61 - 65.22 mM to 60°C and

ultrasonication.[1][6]

May require
DMSO 16.67 - 100 mg/mL 17.31-65.22 mM ultrasonication.[1][2]
[6]

Sparingly soluble (1-

PBS (pH 7.2) 10 mg/mL)

Sparingly soluble (1-
10 mg/mL)

Ethanol

Experimental Protocol: Reconstitution of Polymyxin B
Nonapeptide TFA

e Preparation: Bring the vial of lyophilized Polymyxin B nonapeptide TFA to room
temperature before opening to prevent moisture condensation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2721108?utm_src=pdf-body
https://www.benchchem.com/product/b2721108?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19099436/
https://pubmed.ncbi.nlm.nih.gov/10956216/
https://pubmed.ncbi.nlm.nih.gov/19099436/
https://pubmed.ncbi.nlm.nih.gov/10956216/
https://www.benchchem.com/product/b2721108?utm_src=pdf-body
https://www.medchemexpress.com/polymyxin-b-nonapeptide-tfa.html
https://www.adooq.com/polymyxin-b-nonapeptide-tfa.html
https://www.medchemexpress.com/polymyxin-b-nonapeptide-tfa.html
https://www.glpbio.com/polymyxin-b-nonapeptide-tfa.html
https://www.adooq.com/polymyxin-b-nonapeptide-tfa.html
https://www.benchchem.com/product/b2721108?utm_src=pdf-body
https://www.benchchem.com/product/b2721108?utm_src=pdf-body
https://www.benchchem.com/product/b2721108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2721108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Solvent Addition: Add the desired volume of the appropriate solvent (e.g., sterile water or
DMSO) to the vial to achieve the target concentration.

¢ Dissolution:

o

Gently swirl the vial to begin dissolving the peptide.

[¢]

If the peptide does not fully dissolve, sonication is recommended.[2]

o

For agueous solutions, warming the vial to 37°C or even up to 60°C can aid in dissolution.

[3]L6]

[e]

Use an ultrasonic bath for a short period to facilitate dissolution, especially for DMSO
solutions.[1][3]

 Sterilization (for aqueous solutions): If using water as the solvent for biological applications,
filter-sterilize the solution through a 0.22 um filter after reconstitution.[1]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial
to aliquot the stock solution into single-use volumes.[1][2][6]

Reconstitution Workflow
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Equilibrate vial to room temperature

}

Add chosen solvent (Water or DMSO)

}

Gently swirl to dissolve

o

Is the peptide fully dissolved?

Filter-sterilize (if aqueous solution for biological use) Apply sonication and/or warming (37-60°C)

}

Aliquot into single-use tubes
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What is the solvent?

DMSO

\/

Warm solution to 37-60°C

\i \4

Sonicate the solution

}

Is it dissolved now?

No

Qnsider making a fresh stock in DMSO first, then dD

Success: Proceed with experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Polymyxin B nonapeptide TFA solubility and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2721108#polymyxin-b-nonapeptide-tfa-solubility-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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